Cas no 158393-18-1 ((7R,8aS)-7-hydroxy-octahydropyrrolo1,2-apiperazin-1-one)

• Product Name: (7R,8aS)-7-hydroxy-octahydropyrrolo1,2-apiperazin-1-one
• CAS No: 158393-18-1
• MF: C₇H₁₂N₂O₂
• MW: 156.182381629944
• CID: 108140
• PubChem ID: 45099453
• Update Time: 2025-09-23

(7R,8aS)-7-hydroxy-octahydropyrrolo1,2-apiperazin-1-one Chemical and Physical Properties

Names and Identifiers

• Pyrrolo[1,2-a]pyrazin-1(2H)-one,hexahydro-7-hydroxy-, (7R-cis)- (9CI)
• (7R,8AS)-7-HYDROXYHEXAHYDROPYRROLO[1,2-A]PYRAZIN-1(2H)-ONE
• Pyrrolo[1,2-a]pyrazin-1(2H)-one, hexahydro-7-hydroxy-, (7R-cis)- (9CI)
• (7R,8aS)-7-hydroxy-octahydropyrrolo1,2-apiperazin-1-one
• (7R,8aS)-7-hydroxy-3,4,6,7,8,8a-hexahydro-2H-pyrrolo[1,2-a]pyrazin-1-one
• SCHEMBL14815081
• EN300-1721140
• (7R,8aS)-7-hydroxy-hexahydropyrrolo[1,2-a]pyrazin-1(2H)-one
• Pyrrolo[1,2-a]pyrazin-1(2H)-one,hexahydro-7-hydroxy-,(7r-cis)-(9ci)
• JQCSFFVNZWKQOP-RITPCOANSA-N
• (7R,8aS)-7-hydroxy-octahydropyrrolo[1,2-a]piperazin-1-one
• AT11337
• 158393-18-1

• Inchi： 1S/C7H12N2O2/c10-5-3-6-7(11)8-1-2-9(6)4-5/h5-6,10H,1-4H2,(H,8,11)/t5-,6+/m1/s1
• InChI Key： JQCSFFVNZWKQOP-RITPCOANSA-N
• SMILES： O[C@H]1CN2CCNC([C@@H]2C1)=O

Computed Properties

• Exact Mass: 156.08996
• Monoisotopic Mass: 156.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6A^2
• XLogP3: -1.1

Experimental Properties

• PSA: 52.57
• LogP: -1.23480

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (7R,8aS)-7-hydroxy-octahydropyrrolo1,2-apiperazin-1-one

Comprehensive Overview of (7R,8aS)-7-hydroxy-octahydropyrrolo[1,2-a]piperazin-1-one (CAS No. 158393-18-1)

The compound (7R,8aS)-7-hydroxy-octahydropyrrolo[1,2-a]piperazin-1-one, identified by its CAS No. 158393-18-1, is a structurally unique heterocyclic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its intricate pyrrolo-piperazine backbone, combined with a hydroxyl group at the 7-position, makes it a valuable scaffold for drug discovery and medicinal chemistry applications. This article delves into its properties, synthesis, and potential applications while addressing trending topics like AI-driven drug design and sustainable synthesis.

One of the most searched questions about this compound revolves around its stereochemistry and biological activity. The (7R,8aS) configuration is critical for its interaction with biological targets, particularly in the central nervous system (CNS). Researchers are exploring its potential as a precursor for neuroactive compounds, given its structural similarity to known neuromodulators. The hydroxyl group enhances its solubility, a feature highly sought after in drug formulation and bioavailability optimization.

In the context of green chemistry, the synthesis of 158393-18-1 has been optimized to reduce waste and energy consumption. Recent publications highlight catalytic methods using biodegradable reagents, aligning with the global push for sustainable pharmaceutical production. This aligns with the growing demand for eco-friendly synthesis routes, a hot topic in both academic and industrial circles.

Another trending angle is the role of computational chemistry in studying this compound. Molecular docking simulations predict its affinity for G-protein-coupled receptors (GPCRs), a key target class in modern drug development. Such insights are invaluable for high-throughput screening campaigns, reducing the time and cost of experimental trials. The integration of machine learning models to predict its metabolic stability further underscores its relevance in AI-augmented research.

From a commercial perspective, (7R,8aS)-7-hydroxy-octahydropyrrolo[1,2-a]piperazin-1-one is listed in catalogs of specialty chemical suppliers, often under the category of building blocks for drug discovery. Its price and purity (typically >98%) are frequently queried by procurement teams, reflecting its industrial demand. Analytical data, such as NMR and HPLC profiles, are rigorously documented to meet regulatory standards for Good Manufacturing Practice (GMP).

In summary, CAS No. 158393-18-1 exemplifies the intersection of structural complexity and therapeutic potential. Its study bridges traditional organic chemistry with cutting-edge technologies like AI-driven molecular design, making it a compelling subject for researchers and industry professionals alike. As the field evolves, this compound may unlock new avenues in precision medicine and targeted therapy.